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Compound of Interest

Compound Name:

2-(tert-

Butoxycarbonylethylamino)propion

ic acid

CAS No.: 220493-83-4

Cat. No.: B2972716

Get Quote

Executive Summary & Compound Identification
2-(tert-Butoxycarbonylethylamino)propionic acid is the systematic nomenclature for N-Boc-

N-ethyl-alanine. Unlike standard amino acids, this compound features an N-ethyl substitution

on the backbone amine, which significantly alters its solubility profile and steric behavior during

synthesis.

Solubility Status:Highly Soluble in

-Dimethylformamide (DMF).

Primary Driver: The N-ethyl group disrupts intermolecular hydrogen bonding, rendering the

compound more lipophilic and solvent-accessible than its non-alkylated counterparts (e.g.,

Boc-Ala-OH).

Recommended Concentration: 0.1 M – 0.5 M for Solid Phase Peptide Synthesis (SPPS)

applications.
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Physicochemical Profile
Property Detail

Common Name N-Boc-N-ethyl-L-alanine

Systematic Name
2-[ (tert-butoxycarbonyl)(ethyl)amino ]propanoic

acid

CAS Number 91292-56-7

Molecular Formula

Molecular Weight 217.26 g/mol

Physical State White to off-white powder or crystalline solid

Solubility Class
Soluble in polar aprotic solvents (DMF, DMSO)

and chlorinated solvents (DCM).

Solubility Mechanism in DMF
The high solubility of N-Boc-N-ethyl-alanine in DMF is governed by two key mechanistic

factors:

Disruption of Hydrogen Bonding Network: Standard Boc-amino acids (e.g., Boc-Ala-OH) can

form intermolecular hydrogen bonds via the amide proton (

). In N-Boc-N-ethyl-alanine, the nitrogen atom is fully substituted (tertiary amide/carbamate),
eliminating the

donor. This prevents the formation of insoluble aggregates and enhances interaction with the
dipole of DMF.

Dipole-Dipole Interactions: DMF is a polar aprotic solvent (

). It effectively solvates the polar carbamate (Boc) and carboxylic acid moieties while
accommodating the hydrophobic ethyl and methyl side chains.

Solubility Data Table
Data derived from structural analogs and general N-alkyl-Boc-amino acid behaviors.
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Solvent Solubility Potential
Operational Limit
(Est.)

Comments

DMF Excellent > 1.0 M
Preferred solvent for

coupling reactions.

DCM Good > 0.5 M
Useful for symmetric

anhydride formation.

Water Poor < 1 mg/mL

Hydrophobic

protection requires

organic solvent.

Methanol Good > 0.5 M

Avoid for activation

(risk of methyl ester

formation).

Operational Protocol: Preparation & Handling
Workflow: Dissolution and Activation
The following protocol ensures complete dissolution and minimizes moisture introduction,

which is critical for subsequent coupling efficiency.
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Start: Weigh N-Boc-N-ethyl-alanine

Prepare Anhydrous DMF
(Amine-free, <0.05% H2O)

Add Solid to DMF
(Not DMF to Solid)

 Maintain Inert Atm

Vortex / Sonicate
(30-60 sec, RT)

Visual Inspection
(Clear solution?)

Proceed to Activation
(HATU/HOAt/DIC)

 Yes

Add DMF (10% vol increments)
or Mild Heat (<35°C)

 No (Turbid)

Click to download full resolution via product page

Figure 1: Step-by-step dissolution workflow for N-Boc-N-ethyl-alanine in DMF ensuring

anhydrous integrity.

Detailed Methodology
Solvent Quality Check: Ensure the DMF is "peptide grade" (amine-free). Free amines

(dimethylamine) in degraded DMF can prematurely remove Fmoc groups (if using orthogonal

protection) or react with activated esters.
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Validation: Test DMF with bromophenol blue (should not turn blue) or use fresh anhydrous

stock.

Dissolution (0.2 M Standard Stock):

Calculate mass for 0.2 M concentration (e.g., 43.4 mg per 1 mL DMF).

Add the solid N-Boc-N-ethyl-alanine to the vial first.

Add the required volume of anhydrous DMF.

Vortex for 30 seconds. The solution should be clear and colorless.

Note: Due to the N-ethyl group, dissolution is typically faster than non-alkylated analogs.

Activation Considerations: N-alkyl amino acids are sterically hindered. Standard activation

(e.g., HBTU/DIEA) may be insufficient.

Recommendation: Use HATU/HOAt or PyAOP for coupling. The high solubility in DMF

allows for higher concentration (0.5 M) reactions to drive kinetics.

Critical Application Notes
Steric Hindrance & Coupling
While solubility is high, the reactivity of the amine (during the next step after deprotection) and

the carboxylic acid (during this coupling) is impacted by the ethyl group.

Coupling to Resin: When coupling N-Boc-N-ethyl-alanine to a resin-bound amine, use a

double coupling cycle (2 x 1 hour).

Coupling onto N-ethyl: Once this residue is installed and deprotected, coupling the next

amino acid onto the secondary N-ethyl amine is extremely difficult.

Solution: Use highly reactive acyl halides or HATU at elevated temperatures (50°C),

utilizing the high boiling point of DMF.

Stability in Solution
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Shelf Life: Solutions in anhydrous DMF are stable for 24–48 hours at room temperature.

Degradation: Avoid prolonged storage (>1 week) in DMF without freezing (-20°C), as slow

hydrolysis of the Boc group or esterification with solvent impurities can occur.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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